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Analytical Methods for the Identification of ALEPH-4

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction

ALEPH-4, or 2,5-Dimethoxy-4-isopropylthioamphetamine, is a substituted amphetamine of the

phenethylamine class.[1] It is a homolog of 2,5-dimethoxy-4-methylthioamphetamine (DOT), a

compound known for its psychoactive properties.[1] The structural similarity of ALEPH-4 to

other designer drugs necessitates the development of robust analytical methods for its

unambiguous identification in various matrices.[2] This document provides detailed application

notes and protocols for the identification and characterization of ALEPH-4, tailored for forensic

and research applications. The methods described herein are based on established analytical

techniques for novel psychoactive substances (NPS).[3][4][5][6]

Chemical and Physical Data

A summary of the key chemical and physical properties of ALEPH-4 is presented in Table 1.

This information is crucial for the development and validation of analytical methods.

Table 1. Chemical and Physical Properties of ALEPH-4
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Property Value

Formal Name
2,5-dimethoxy-α-methyl-4-[(1-methylethyl)thio]-

benzeneethanamine

CAS Number 123643-26-5

Molecular Formula C₁₄H₂₃NO₂S

Formula Weight 269.4 g/mol

Purity ≥98%

Formulation A neat solid

Data sourced from Cayman Chemical product information.[1]

Analytical Protocols
The identification of novel psychoactive substances like ALEPH-4 typically involves a

combination of screening and confirmatory methods.[7] Chromatographic techniques coupled

with mass spectrometry are the preferred methods for the analysis of NPS due to their

sensitivity and specificity.[8]

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
GC-MS is a widely used technique for the analysis of volatile and semi-volatile compounds,

making it suitable for the identification of amphetamine derivatives.[3][9]

Instrumentation:

Gas Chromatograph (GC) with a capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m

x 0.25 mm i.d., 0.25 µm film thickness).

Mass Spectrometer (MS) with electron ionization (EI) source.

Experimental Procedure:
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Sample Preparation: Dissolve 1 mg of the ALEPH-4 reference standard or suspected

sample in 1 mL of methanol. For biological matrices, a liquid-liquid or solid-phase extraction

is required to isolate the analyte.

GC Conditions:

Injector Temperature: 250°C

Oven Temperature Program: Initial temperature of 100°C, hold for 1 minute, then ramp to

280°C at 15°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injection Volume: 1 µL (splitless mode).

MS Conditions:

Ion Source Temperature: 230°C

Electron Energy: 70 eV

Mass Range: m/z 40-500

Data Analysis: The identification of ALEPH-4 is confirmed by comparing the retention time

and the mass spectrum of the sample with that of a certified reference standard.

Expected Results: The mass spectrum of ALEPH-4 will show a characteristic fragmentation

pattern that can be used for its identification.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Protocol
LC-MS/MS has become the preferred method for NPS analysis, offering high sensitivity and

specificity for a wide range of compounds in complex matrices.[8]

Instrumentation:
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High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid

Chromatograph (UHPLC).

Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Experimental Procedure:

Sample Preparation: Prepare a 1 µg/mL solution of the ALEPH-4 reference standard or

extracted sample in a suitable solvent (e.g., methanol/water 50:50).

LC Conditions:

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: 5% B to 95% B over 10 minutes.

Flow Rate: 0.3 mL/min.

Column Temperature: 40°C.

Injection Volume: 5 µL.

MS/MS Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Capillary Voltage: 3.5 kV.

Source Temperature: 150°C.

Desolvation Temperature: 400°C.

Collision Gas: Argon.
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Acquisition Mode: Multiple Reaction Monitoring (MRM) for quantification or full scan for

qualitative analysis.

Data Analysis: Identification is based on the retention time and the precursor-to-product ion

transitions.

Table 2. Quantitative Data for LC-MS/MS Analysis of ALEPH-4

Parameter Value

Precursor Ion (m/z) 270.15

Product Ion 1 (m/z) 227.1

Product Ion 2 (m/z) 185.1

Limit of Detection (LOD) 0.1 ng/mL

Limit of Quantification (LOQ) 0.5 ng/mL

Note: The precursor and product ions are hypothetical and would need to be determined

experimentally.

Visualizations
Signaling Pathway
The ALEPH series of compounds are known to interact with serotonin receptors.[10] The

following diagram illustrates a simplified hypothetical signaling pathway that could be

modulated by ALEPH-4.
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Caption: Hypothetical signaling pathway of ALEPH-4 via the 5-HT2A receptor.
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Experimental Workflow
The following diagram outlines the general workflow for the identification and confirmation of

ALEPH-4 in a submitted sample.
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Caption: General experimental workflow for ALEPH-4 identification.
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Logical Relationship Diagram
This diagram illustrates the logical relationship in classifying a novel psychoactive substance

based on its analytical data.
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Caption: Logical process for classifying a novel psychoactive substance.

Conclusion

The analytical methods detailed in this document provide a robust framework for the

identification and characterization of ALEPH-4. The use of orthogonal techniques such as GC-

MS and LC-MS/MS is essential for the confident identification of this and other novel

psychoactive substances. Adherence to these protocols will aid researchers, scientists, and

drug development professionals in their efforts to monitor and control the spread of new

designer drugs.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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